Cas no 571202-87-4 (Benzene,1-bromo-3-[[tris(1-methylethyl)silyl]oxy]-)

Benzene,1-bromo-3-[[tris(1-methylethyl)silyl]oxy]- is a brominated aromatic compound featuring a tris(isopropyl)silyl (TIPS) ether protecting group. The TIPS moiety enhances steric hindrance, improving stability against nucleophilic and electrophilic attacks, making it valuable in synthetic organic chemistry, particularly in multi-step reactions. The bromine substituent offers a reactive site for further functionalization via cross-coupling reactions such as Suzuki or Grignard transformations. This compound is useful in intermediates for pharmaceuticals, agrochemicals, and advanced materials due to its controlled reactivity and protective group compatibility. Its structural features enable selective deprotection or modification under mild conditions, facilitating precise synthetic routes. Suitable for inert atmosphere handling to prevent degradation.

Benzene,1-bromo-3-[[tris(1-methylethyl)silyl]oxy]- structure

571202-87-4 structure

Product Name:Benzene,1-bromo-3-[[tris(1-methylethyl)silyl]oxy]-

CAS No:571202-87-4

MF:C₁₅H₂₅BrOSi

MW:329.347904920578

MDL:MFCD08690328

CID:366188

PubChem ID:22605976

Update Time:2025-06-07

Benzene,1-bromo-3-[[tris(1-methylethyl)silyl]oxy]- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-bromo-3-[[tris(1-methylethyl)silyl]oxy]-
- (3-bromophenoxy)-tri(propan-2-yl)silane
- (3-bromophenoxy)triisopropylsilane
- (3-BROMOPHENOXY)TRIISOPROPYLSILANE 97
- (3-bromophenyloxy)triisopropylsilane
- 1-bromo-3-(triisopropylsilyloxy)benzene
- 3-bromophenyl triisopropylsilyl ether
- Benzene,1-bromo-3-[[tris(1-methylethyl)silyl]oxy]
- (3-Bromophenoxy)tri(propan-2-yl)silane
- FT-0724910
- DTXSID60626846
- MS-22084
- (3-Bromo-phenoxy)-triisopropyl-silane
- (3-BROMOPHENOXY)TRIS(PROPAN-2-YL)SILANE
- SCHEMBL1877066
- MFCD08690328
- YOSBXSDNMZXREZ-UHFFFAOYSA-N
- 571202-87-4
- DB-072254
- MDL： MFCD08690328
- Inchi： 1S/C15H25BrOSi/c1-11(2)18(12(3)4,13(5)6)17-15-9-7-8-14(16)10-15/h7-13H,1-6H3
- InChI Key： YOSBXSDNMZXREZ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)O[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

Exact Mass: 328.08600
Monoisotopic Mass: 328.08580g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.103
Boiling Point: 313.269°C at 760 mmHg
Flash Point: 143.26°C
Refractive Index: 1.49
PSA: 9.23000
LogP: 6.00340

Benzene,1-bromo-3-[[tris(1-methylethyl)silyl]oxy]- Security Information

Hazard Statement： Harmful

Benzene,1-bromo-3-[[tris(1-methylethyl)silyl]oxy]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB226476-1 g	(3-Bromophenoxy)triisopropylsilane, 95%; .	571202-87-4	95%	1 g	€136.40	2023-07-20
abcr	AB226476-1g	(3-Bromophenoxy)triisopropylsilane, 95%; .	571202-87-4	95%	1g	€147.00	2025-02-15
Key Organics Ltd	MS-22084-1g	(3-bromophenoxy)tris(propan-2-yl)silane	571202-87-4	>97%	1g	£59.00	2025-02-08
Apollo Scientific	OR8626-250mg	(3-Bromophenoxy)triisopropylsilane	571202-87-4	97%	250mg	£80.00	2025-02-19
Apollo Scientific	OR8626-1g	(3-Bromophenoxy)triisopropylsilane	571202-87-4	97%	1g	£200.00	2025-02-19